Cas no 1393546-82-1 ([6-Fluoro-4-(trifluoromethyl)pyridin-2-YL]acetic acid)

• Product Name: [6-Fluoro-4-(trifluoromethyl)pyridin-2-YL]acetic acid
• CAS No: 1393546-82-1
• MF: C₈H₅F₄NO₂
• MW: 223.1244161129
• CID: 4906822
• Update Time: 2025-06-15

[6-Fluoro-4-(trifluoromethyl)pyridin-2-YL]acetic acid Chemical and Physical Properties

Names and Identifiers

• AB81403
• 2-Fluoro-4-(trifluoromethyl)pyridine-6-acetic acid
• [6-FLUORO-4-(TRIFLUOROMETHYL)PYRIDIN-2-YL]ACETIC ACID
• [6-Fluoro-4-(trifluoromethyl)pyridin-2-YL]acetic acid

• Inchi： 1S/C8H5F4NO2/c9-6-2-4(8(10,11)12)1-5(13-6)3-7(14)15/h1-2H,3H2,(H,14,15)
• InChI Key： PADXFWNJHPKTDC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(CC(=O)O)C=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2

Additional information on [6-Fluoro-4-(trifluoromethyl)pyridin-2-YL]acetic acid

Comprehensive Analysis of [6-Fluoro-4-(trifluoromethyl)pyridin-2-YL]acetic acid (CAS No. 1393546-82-1)

[6-Fluoro-4-(trifluoromethyl)pyridin-2-YL]acetic acid (CAS No. 1393546-82-1) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethyl and fluoro substituents, has garnered attention due to its unique physicochemical properties and potential bioactivity. Researchers are increasingly exploring its role in drug discovery, particularly in the development of small-molecule inhibitors and metabolically stable compounds.

The structural features of [6-Fluoro-4-(trifluoromethyl)pyridin-2-YL]acetic acid make it a valuable building block in medicinal chemistry. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, while the fluoro substituent influences electronic distribution and binding affinity. These attributes are critical in designing compounds targeting enzyme inhibition or receptor modulation, aligning with current trends in precision medicine and personalized therapeutics.

In agrochemical applications, [6-Fluoro-4-(trifluoromethyl)pyridin-2-YL]acetic acid serves as a precursor for crop protection agents. Its fluorinated pyridine core is often incorporated into herbicides and fungicides, addressing the growing demand for environmentally sustainable and high-efficacy solutions. The compound's stability under various environmental conditions makes it a preferred choice for modern agricultural formulations.

Recent advancements in synthetic methodologies have streamlined the production of [6-Fluoro-4-(trifluoromethyl)pyridin-2-YL]acetic acid, reducing costs and improving scalability. Innovations such as flow chemistry and catalytic fluorination have enhanced yield and purity, meeting the demands of industrial-scale applications. These developments are particularly relevant to researchers seeking cost-effective synthetic routes for fluorinated compounds.

The compound's role in material science is also noteworthy. Its ability to modify electronic properties makes it suitable for designing organic semiconductors and photovoltaic materials. As the renewable energy sector grows, [6-Fluoro-4-(trifluoromethyl)pyridin-2-YL]acetic acid is being investigated for its potential in solar cell technology and energy storage systems.

Quality control and analytical characterization of [6-Fluoro-4-(trifluoromethyl)pyridin-2-YL]acetic acid are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. These protocols align with Good Laboratory Practices (GLP) and regulatory standards, ensuring compliance in pharmaceutical and agrochemical industries.

Future research directions for [6-Fluoro-4-(trifluoromethyl)pyridin-2-YL]acetic acid include exploring its biocompatibility and toxicological profile, as well as optimizing its synthetic pathways for greener chemistry. With the rise of AI-driven drug discovery and computational modeling, this compound is poised to play a pivotal role in next-generation therapeutics and sustainable agrochemicals.